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Compound of Interest

Compound Name: 6-Amino-1-benzyl-5-bromouracil

Cat. No.: B015026

6-Amino-1-benzyl-5-bromouracil: A Technical
Guide

CAS Number: 72816-87-6
Alternate Names: 6-Amino-5-bromo-1-(phenylmethyl)-2,4(1H,3H)-pyrimidinedione[1]

This technical guide provides a comprehensive overview of 6-Amino-1-benzyl-5-bromouracil,
including its chemical and physical properties, safety and handling information, and a
discussion of its potential applications in research and drug development based on the
activities of structurally related compounds. While specific biological data for this compound is
limited in publicly available literature, this guide also presents generalized experimental
protocols for the synthesis and biological evaluation of this class of molecules.

Physicochemical Properties

The known physical and chemical properties of 6-Amino-1-benzyl-5-bromouracil are
summarized in the table below.
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Property Value Source
CAS Number 72816-87-6 [11[2]
Molecular Formula C11H10BrNsO:2 [1][2]
Molecular Weight 296.12 g/mol [11[2]
Melting Point 220-222 °C

Appearance Solid

Storage Temperature -20°C

Safety and Hazard Information

Safety data for 6-Amino-1-benzyl-5-bromouracil is not extensively detailed. However, based
on safety data sheets for structurally related aminouracil and brominated uracil compounds, the
following precautions should be considered. It is imperative to consult the specific Safety Data
Sheet (SDS) provided by the supplier before handling this chemical.
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Hazard Category Precautionary Statements

May be harmful if swallowed, in contact with

Acute Toxicity ] .
skin, or if inhaled.
Skin Corrosion/Irritation Causes skin irritation.
Eye Damage/Irritation Causes serious eye irritation.
Respiratory Irritation May cause respiratory irritation.
Avoid breathing
dust/fume/gas/mist/vapors/spray. Wash skin
Handling thoroughly after handling. Use only outdoors or
in a well-ventilated area. Wear protective
gloves/ eye protection/ face protection.
Store in a well-ventilated place. Keep container
Storage ]
tightly closed. Store locked up.
) Dispose of contents/container to an approved
Disposal

waste disposal plant.

Biological Activity and Potential Applications

While specific studies on the biological activity of 6-Amino-1-benzyl-5-bromouracil are not
readily available, the broader class of 5- and 6-aminouracil derivatives are recognized as
important precursors in the synthesis of various heterocyclic compounds with therapeutic
potential.[3][4][5] These derivatives have shown a range of biological activities, including
anticancer, antibacterial, and antiviral properties.[3]

Research into novel pyrimidine-2,4(1H,3H)-dione derivatives has identified compounds with
potent cytotoxicity against cancer cell lines.[6] For instance, certain 6-(4-aminopiperidin-1-yl)-
substituted benzyl-3-methylpyrimidine-2,4(1H,3H)-dione derivatives have been shown to
induce apoptosis and cause S-phase cell cycle arrest, acting as thymidylate synthase
inhibitors.[6] Given its structural similarities, 6-Amino-1-benzyl-5-bromouracil may serve as a
valuable scaffold or intermediate for the development of novel therapeutic agents.

Experimental Protocols
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Detailed experimental protocols for 6-Amino-1-benzyl-5-bromouracil are not published.
However, the following sections provide generalized methodologies for the synthesis and
biological evaluation of similar uracil derivatives, based on established procedures for this class
of compounds.

General Synthesis and Characterization Workflow

The synthesis of substituted uracil derivatives often involves the reaction of a starting uracil
compound with an appropriate alkylating or arylating agent. The following diagram illustrates a
general workflow for the synthesis and characterization of a compound like 6-Amino-1-benzyl-
5-bromouracil.
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Caption: General workflow for the synthesis and characterization of 6-Amino-1-benzyl-5-
bromouracil.
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Hypothetical Biological Screening Workflow

Based on the activities of related compounds, a primary investigation into the biological
potential of 6-Amino-1-benzyl-5-bromouracil would likely involve screening for anticancer
activity. The following diagram outlines a hypothetical workflow for such a study.
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Caption: Hypothetical workflow for the biological screening of 6-Amino-1-benzyl-5-

bromouracil for anticancer activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 6-Amino-1-benzyl-5-bromouracil | 72816-87-6 [chemicalbook.com]

3. 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic
agents: a review - PMC [pmc.ncbi.nim.nih.gov]

e 4. 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic
agents: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]

o 5. researchgate.net [researchgate.net]

» 6. Design, synthesis, and biological evaluation of novel 6-(4-aminopiperidin-1-yl)-substituted
benzyl-3-methylpyrimidine-2,4(1H,3H)-dione derivatives as potential anticancer agents
targeting thymidylate synthase - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [6-Amino-1-benzyl-5-bromouracil CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015026#6-amino-1-benzyl-5-bromouracil-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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